- Synthesis and aldose reductase inhibitory activities of novel O-substituted hydroxyphenylacetic acid derivatives, Archiv der Pharmazie (Weinheim, 2006, 339(10), 547-558
Cas no 902837-14-3 (2-(3-((2-Fluorobenzyl)oxy)phenyl)acetic acid)
2-(3-((2-Fluorobenzyl)oxy)phenyl)acetic acid is a fluorinated aromatic compound featuring a phenylacetic acid core substituted with a 2-fluorobenzyloxy group at the meta position. This structure confers unique physicochemical properties, including enhanced lipophilicity and potential bioactivity, making it valuable in pharmaceutical and agrochemical research. The fluorine substitution improves metabolic stability and binding affinity in target interactions, while the acetic acid moiety allows for further functionalization or salt formation. Its well-defined synthetic route ensures high purity and reproducibility, supporting its use as a key intermediate in drug discovery. The compound’s stability under standard laboratory conditions further enhances its utility in experimental applications.
902837-14-3 structure
Product Name:2-(3-((2-Fluorobenzyl)oxy)phenyl)acetic acid
CAS No:902837-14-3
MF:C15H13FO3
MW:260.260328054428
MDL:MFCD08060983
CID:1035920
Update Time:2025-10-22
2-(3-((2-Fluorobenzyl)oxy)phenyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-((2-Fluorobenzyl)oxy)phenyl)acetic acid
- 3-(2-Fluorobenzyloxy)phenylacetic acid
- 2-[3-[(2-fluorophenyl)methoxy]phenyl]acetic acid
- 3-[(2-Fluorophenyl)methoxy]benzeneacetic acid (ACI)
- 2-(3-((2-Fluorobenzyl)oxy)phenyl)aceticacid
-
- MDL: MFCD08060983
- Inchi: 1S/C15H13FO3/c16-14-7-2-1-5-12(14)10-19-13-6-3-4-11(8-13)9-15(17)18/h1-8H,9-10H2,(H,17,18)
- InChI Key: DJWQQAMRWCPAMW-UHFFFAOYSA-N
- SMILES: O=C(CC1C=C(OCC2C(F)=CC=CC=2)C=CC=1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
2-(3-((2-Fluorobenzyl)oxy)phenyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F870125-10mg |
2-(3-((2-Fluorobenzyl)oxy)phenyl)acetic Acid |
902837-14-3 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | F870125-50mg |
2-(3-((2-Fluorobenzyl)oxy)phenyl)acetic Acid |
902837-14-3 | 50mg |
$ 70.00 | 2022-06-02 | ||
| TRC | F870125-100mg |
2-(3-((2-Fluorobenzyl)oxy)phenyl)acetic Acid |
902837-14-3 | 100mg |
$ 115.00 | 2022-06-02 | ||
| eNovation Chemicals LLC | D767713-250mg |
[3-(2-FLUORO-BENZYLOXY)-PHENYL]-ACETIC ACID |
902837-14-3 | 95% | 250mg |
$210 | 2023-09-02 | |
| eNovation Chemicals LLC | Y0986980-5g |
2-(3-((2-Fluorobenzyl)oxy)phenyl)acetic acid |
902837-14-3 | 95% | 5g |
$800 | 2024-08-02 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H50783-1g |
3-(2-Fluorobenzyloxy)phenylacetic acid, 95% |
902837-14-3 | 95% | 1g |
¥5449.00 | 2023-02-24 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H50783-250mg |
3-(2-Fluorobenzyloxy)phenylacetic acid, 95% |
902837-14-3 | 95% | 250mg |
¥1221.00 | 2023-02-24 | |
| eNovation Chemicals LLC | Y0986980-5g |
2-(3-((2-fluorobenzyl)oxy)phenyl)acetic acid |
902837-14-3 | 95% | 5g |
$800 | 2025-02-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1649359-1g |
2-(3-((2-Fluorobenzyl)oxy)phenyl)acetic acid |
902837-14-3 | 98% | 1g |
¥1075.00 | 2024-04-26 | |
| eNovation Chemicals LLC | Y0986980-5g |
2-(3-((2-fluorobenzyl)oxy)phenyl)acetic acid |
902837-14-3 | 95% | 5g |
$800 | 2025-02-28 |
2-(3-((2-Fluorobenzyl)oxy)phenyl)acetic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5
Reference
2-(3-((2-Fluorobenzyl)oxy)phenyl)acetic acid Raw materials
2-(3-((2-Fluorobenzyl)oxy)phenyl)acetic acid Preparation Products
2-(3-((2-Fluorobenzyl)oxy)phenyl)acetic acid Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
902837-14-3 (2-(3-((2-Fluorobenzyl)oxy)phenyl)acetic acid) Related Products
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- 833484-49-4(BENZENEACETIC ACID, 4-[(4-BROMO-2-FLUOROPHENYL)METHOXY]-)
- 833484-81-4(BENZENEACETIC ACID, 4-[(2',4'-DIFLUORO[1,1'-BIPHENYL]-3-YL)METHOXY]-)
- 115882-26-3(2-(4-((4-Fluorobenzyl)oxy)phenyl)acetic acid)
- 478163-28-9(BENZENEACETIC ACID, 4-[(2,6-DIFLUOROPHENYL)METHOXY]-)
- 916908-36-6(BENZENEACETIC ACID, 4-[(2-FLUOROPHENYL)METHOXY]-, METHYL ESTER)
- 125721-54-2(Benzeneacetic acid, 2-[(4-fluorophenyl)methoxy]-)
- 885599-60-0([1,1'-BIPHENYL]-3-ACETIC ACID, 3',5'-DIFLUORO-5-(PHENYLMETHOXY)-)
- 902836-26-4(2-(3-((3-Fluorobenzyl)oxy)phenyl)acetic acid)
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